Cas no 1309383-35-4 (3'-Hexyl-[2,2'-bithiophene]-5-carbaldehyde)

• Product Name: 3'-Hexyl-[2,2'-bithiophene]-5-carbaldehyde
• CAS No: 1309383-35-4
• MF: C₁₅H₁₈OS₂
• MW: 278.4328
• CID: 4520940
• PubChem ID: 156588190
• Update Time: 2025-06-08

3'-Hexyl-[2,2'-bithiophene]-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3'-Hexyl-[2,2'-bithiophene]-5-carbaldehyde
• F73049
• 5-(3-hexylthiophen-2-yl)thiophene-2-carbaldehyde
• 1309383-35-4
• BS-47503
• SCHEMBL26088965

• Inchi： 1S/C15H18OS2/c1-2-3-4-5-6-12-9-10-17-15(12)14-8-7-13(11-16)18-14/h7-11H,2-6H2,1H3
• InChI Key： BNCXZWMQXJGANL-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1C1=C([H])C([H])=C(C([H])=O)S1)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 278.07990754 g/mol
• Monoisotopic Mass: 278.07990754 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 73.6
• Molecular Weight: 278.4

Additional information on 3'-Hexyl-[2,2'-bithiophene]-5-carbaldehyde

Comprehensive Overview of 3'-Hexyl-[2,2'-bithiophene]-5-carbaldehyde (CAS No. 1309383-35-4)

3'-Hexyl-[2,2'-bithiophene]-5-carbaldehyde (CAS No. 1309383-35-4) is a highly specialized organic compound that has garnered significant attention in the fields of materials science, organic electronics, and pharmaceutical research. This compound, characterized by its unique bithiophene core and hexyl side chain, serves as a critical building block for advanced functional materials. Its aldehyde functional group further enhances its reactivity, making it a versatile intermediate for synthesizing polymers, small molecules, and other derivatives with tailored properties.

In recent years, the demand for organic semiconductors and conjugated polymers has surged, driven by the growing interest in flexible electronics, OLED displays, and solar cell technologies. Researchers have identified 3'-Hexyl-[2,2'-bithiophene]-5-carbaldehyde as a promising candidate due to its excellent charge transport properties and compatibility with solution-processing techniques. Its molecular structure allows for fine-tuning of electronic bandgaps, which is crucial for optimizing device performance in optoelectronic applications.

Another area where this compound shines is in the development of sensors and biomedical imaging agents. The bithiophene moiety exhibits strong fluorescence, making it suitable for designing probes that detect specific analytes or visualize biological processes. With the rise of precision medicine and point-of-care diagnostics, the need for such advanced materials has never been greater. The compound's aldehyde group also facilitates conjugation with biomolecules, enabling the creation of hybrid materials for targeted drug delivery or bioimaging.

From a synthetic chemistry perspective, 3'-Hexyl-[2,2'-bithiophene]-5-carbaldehyde offers a robust platform for further functionalization. Chemists can exploit its reactive sites to introduce additional substituents, thereby tailoring its solubility, stability, and electronic properties. This adaptability aligns with the broader trend of molecular engineering, where researchers strive to design materials with precise functionalities for specific applications. The compound's compatibility with cross-coupling reactions and click chemistry further expands its utility in creating complex architectures.

Environmental sustainability is another key consideration in modern chemical research. The synthesis and application of 3'-Hexyl-[2,2'-bithiophene]-5-carbaldehyde are being explored in the context of green chemistry. Efforts are underway to develop eco-friendly synthetic routes that minimize waste and reduce reliance on hazardous reagents. This aligns with global initiatives to promote sustainable manufacturing and reduce the environmental footprint of chemical processes.

In summary, 3'-Hexyl-[2,2'-bithiophene]-5-carbaldehyde (CAS No. 1309383-35-4) represents a cutting-edge compound with multifaceted applications in optoelectronics, biomedicine, and materials science. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to push the boundaries of innovation. As the demand for advanced functional materials continues to grow, this compound is poised to play a pivotal role in shaping the future of technology and healthcare.